Cas no 1556665-14-5 (5-Methyl-2-phenyl-1,3-thiazol-4-amine)

• Product Name: 5-Methyl-2-phenyl-1,3-thiazol-4-amine
• CAS No: 1556665-14-5
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• MDL: MFCD25989876
• CID: 5617039
• PubChem ID: 70577756
• Update Time: 2025-11-01

5-Methyl-2-phenyl-1,3-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS021428929
• EN300-3014901
• SCHEMBL11392444
• 5-methyl-2-phenyl-1,3-thiazol-4-amine
• 1556665-14-5
• 5-Methyl-2-phenyl-1,3-thiazol-4-amine

• MDL： MFCD25989876
• Inchi： 1S/C10H10N2S/c1-7-9(11)12-10(13-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3
• InChI Key： UQIAOVKWMZYMQM-UHFFFAOYSA-N
• SMILES： S1C(C)=C(N)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-Methyl-2-phenyl-1,3-thiazol-4-amine

Introduction to 5-Methyl-2-phenyl-1,3-thiazol-4-amine (CAS No. 1556665-14-5)

5-Methyl-2-phenyl-1,3-thiazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1556665-14-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural framework of 5-Methyl-2-phenyl-1,3-thiazol-4-amine incorporates a thiazole ring system substituted with a methyl group at the 5-position, a phenyl ring at the 2-position, and an amine group at the 4-position. Such structural features contribute to its unique chemical properties and potential biological functions.

The synthesis and characterization of 5-Methyl-2-phenyl-1,3-thiazol-4-amine have been subjects of extensive study due to its relevance in developing novel therapeutic agents. The thiazole core is a privileged scaffold in medicinal chemistry, frequently employed in the design of compounds with antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the phenyl ring enhances hydrophobicity, which can influence membrane permeability and binding affinity to biological targets. Additionally, the amine functional group provides a site for further chemical modification, enabling the creation of derivatives with tailored pharmacological profiles.

In recent years, 5-Methyl-2-phenyl-1,3-thiazol-4-amine has been investigated for its potential role in addressing neurological disorders. Research has suggested that thiazole derivatives may modulate neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have explored its interaction with serotonin receptors and its ability to influence monoamine oxidase (MAO) activity. These findings are particularly intriguing given the growing interest in targeting mitochondrial dysfunction and oxidative stress in neurological pathologies.

The pharmacokinetic properties of 5-Methyl-2-phenyl-1,3-thiazol-4-amine are also of considerable interest. Its molecular structure suggests moderate solubility in both water and lipids, which is advantageous for oral bioavailability and tissue distribution. However, further studies are needed to fully elucidate its metabolic pathways and excretion mechanisms. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to analyze its physicochemical properties and degradation products.

One of the most compelling aspects of 5-Methyl-2-phenyl-1,3-thiazol-4-am ine is its versatility as a building block for drug discovery. By modifying specific atoms within its core structure—such as introducing halogens, alcohols, or other heterocycles—chemists can generate libraries of analogs with enhanced potency or selectivity. Computational modeling techniques like molecular docking have been utilized to predict how these derivatives might interact with biological targets such as enzymes or receptors. Such virtual screening approaches have accelerated the identification of promising candidates for experimental validation.

The therapeutic potential of 5-Methyl -2 -phenyl -1 ,3 -thiazol -4 -amine extends beyond neurology into other areas of medicine. For instance, its structural similarity to certain antifungal agents has prompted investigations into its efficacy against fungal infections. Additionally, its ability to cross cell membranes makes it a candidate for topical applications where systemic absorption is desirable. Collaborative efforts between synthetic chemists and biologists have yielded insights into how modifications to the phenyl ring can fine-tune activity against specific pathogens or disease markers.

Regulatory considerations play a crucial role in advancing 5-Methyl -2 -phenyl -1 ,3 -thiazol -4 -amine from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards before entering human trials. Preclinical studies involving cell culture assays and animal models are essential for assessing toxicity profiles and dosing regimens before human testing begins. These steps are critical for ensuring patient safety while maximizing therapeutic benefits.

The future direction of research on 5-Methyl -2 -phenyl -1 ,3 -thiazol -4 -amine appears promising but challenges remain. Overcoming barriers such as poor solubility or rapid metabolism may require innovative strategies like prodrug design or co-administration with absorption enhancers. As computational biology advances alongside synthetic chemistry capabilities，the pace at which new derivatives are discovered will likely accelerate。Interdisciplinary collaborations will be key in translating basic discoveries into viable treatments that address unmet medical needs。